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For researchers in electrical engineering, the landscape of academic publishing offers diverse
avenues for disseminating work, each with a distinct purpose and impact. This guide provides
an objective comparison between publishing within an institutional series, exemplified by the
TRITA series from KTH Royal Institute of Technology, and publishing with a major international
professional organization, the Institute of Electrical and Electronics Engineers (IEEE). This
comparison will help researchers, scientists, and development professionals make strategic
decisions about where and how to publish their findings.

The fundamental difference lies in their core mission: the TRITA series serves as an official
archive for theses and technical reports from a single institution, while IEEE is a global
publisher that disseminates peer-reviewed research to the worldwide scientific community.

Quantitative Data Comparison

The following table summarizes the key characteristics of TRITA and IEEE publications. As
TRITA is an institutional repository series for theses and reports, it does not have traditional
journal metrics like Impact Factor. The comparison is therefore based on the nature, scope,
and impact of the publication types.
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Feature

TRITA Publication Series
(KTH)

IEEE (Representative
Journals & Conferences)

Publication Type

Primarily Doctoral and
Licentiate Theses, research

reports, and student theses.[1]

[2]

Journal articles, conference
papers, magazines, and
standards.[3]

Scope

Research conducted at KTH

Royal Institute of Technology.

[1]

Global contributions in
electrical engineering,
computer science, and related
fields.[3]

Core Purpose

To officially number, archive,
and disseminate theses and
reports as part of degree
fulfillment and institutional

record-keeping.[4][5]

To advance technology
through the dissemination of
novel, high-quality, and
rigorously vetted research to
the global technical

community.[6]

Prestige & Impact

Carries the prestige of KTH;
essential for obtaining a
degree from the institution. Its
impact is tied to the visibility of
the thesis and the author's

subsequent work.

High international recognition.
Publication in top IEEE
journals is a key performance
indicator for researchers and
significantly impacts career

progression.[7][8]

Not applicable (not a journal).

Metrics are at the individual

Journal Impact Factor (JIF),

Key Metrics ) CiteScore, Eigenfactor, Article
thesis level (e.g., downloads
) ) Influence Score.[8]
from the DiVA repository).
Primarily in institutional Indexed in major scientific
) repositories (DiVA), Google databases: IEEE Xplore,
Indexing

Scholar, and library catalogs
like LIBRIS.[9][10]

Scopus, Web of Science,
Google Scholar.[11]
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Academic community,
) ) Global researchers,
researchers interested in the o
] - academics, industry
Audience specific work of a KTH ] )
] professionals, and engineers
graduate, and those accessing i
o ) in the relevant fields.
the institutional repository.

Experimental Protocols: The Publication Process

The "experimental protocol" for publishing a manuscript differs drastically between the two
entities. One is an internal process for degree completion, while the other is a competitive,
external peer-review system.

TRITA Thesis Publication Protocol (at KTH)

The publication of a doctoral or licentiate thesis in the TRITA series is the culmination of a
student's research program. The process is managed internally by the university.

o Application for Number: The student or their department applies for an official TRITA number
for the thesis.[5]

e ISBN Request: For printed versions, a separate International Standard Book Number (ISBN)
is obtained.[2]

e Thesis Registration in DiVA: The student registers all metadata about the thesis in DiVA,
KTH's digital scientific archive. This includes the abstract, keywords, and the full text of the
thesis.[4][9]

o Review and Defense: The thesis undergoes a formal review by an examination committee
and a public defense (for doctoral theses). This is the "peer review" stage, but it is an
academic examination of the student, not an anonymous review of a manuscript.

o Final Archiving: After a successful defense and any required corrections, the final version is
archived and published in full text in the DiVA repository, making it publicly accessible.[2]

IEEE Journal Publication Protocol
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The IEEE publication process is a rigorous and standardized system designed to ensure the
quality, novelty, and validity of published research.[12]

e Manuscript Submission: Authors submit their manuscript to a specific IEEE journal or
conference through an online portal.

« Initial Editorial Screening: The journal's editor-in-chief or an associate editor performs an
initial check for suitability, scope, and adherence to formatting guidelines.[13]

o Peer Review: The manuscript is sent to at least two independent, expert reviewers in the
field.[12][14] This process is typically single-anonymous or double-anonymous to ensure
impartiality.[15]

o Reviewer Assessment: Reviewers evaluate the paper based on criteria such as novelty,
technical validity, clarity, and significance to the field.[12][15] They provide detailed feedback
and recommend to the editor whether to accept, reject, or request revisions.

o Editorial Decision: The editor considers the reviewers' feedback and makes a decision:
o Accept: The paper is accepted for publication, sometimes with minor copyediting.

o Revise: The authors are asked to make minor or major revisions based on the feedback.
The revised paper may be sent out for another round of review.[13]

o Reject: The paper is deemed unsuitable for publication in that journal.[15]

e Publication: Once accepted, the manuscript goes through production and is published online
in IEEE Xplore and in the journal's next issue.

Visualizing the Publication Workflows

The following diagrams, generated using the DOT language, illustrate the distinct logical flows
of the TRITA and IEEE publication processes.
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Caption: Workflow for publishing a thesis in the KTH TRITA series.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3265239?utm_src=pdf-body-img
https://www.benchchem.com/product/b3265239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Manuscript Submission
to Journal

l A

Initial Editorial
Screening

Anonymous Peer Review
(2+ Experts)

Resubmission

Fails

Editorial Decision

Revisions Requ

Revisions by Author

Acceptance & Production

Published in IEEE Xplore

Click to download full resolution via product page

Caption: Standard publication workflow for an IEEE journal.

In conclusion, TRITA and IEEE are not competitors but represent two different, and often
complementary, stages of research dissemination. A doctoral candidate at KTH will publish
their thesis in the TRITA series to fulfill their degree requirements. However, to establish their
reputation and contribute to the broader scientific discourse, they will also publish the novel
findings from their thesis research as articles in high-impact, peer-reviewed venues like IEEE

journals and conferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. TRITA series | KTH [kth.se]

e 2. TRITA - Report series | ABE internal pages [intra.kth.se]
¢ 3. scijournal.org [scijournal.org]

e 4. About posting a thesis in DiVA at KTH | KTH [kth.se]

e 5 TRITA and ISBN | SCI internal pages [intra.kth.se]

¢ 6. signalprocessingsociety.org [signalprocessingsociety.org]
e 7.ieeer8.org [ieeer8.org]

¢ 8. innovate.ieee.org [innovate.ieee.org]

e 9. Register publications in DiVA | KTH [kth.se]

e 10. LIBRIS - Trita-ICS / [libris.kb.se]

e 11. cw.fel.cvut.cz [cw.fel.cvut.cz]

e 12. journals.ieeeauthorcenter.ieee.org [journals.ieeeauthorcenter.ieee.org]

e 13. ieeecsc.org [ieeecsc.org]

¢ 14. magazines.ieeeauthorcenter.ieee.org [magazines.ieeeauthorcenter.ieee.org]

e 15. conferences.ieeeauthorcenter.ieee.org [conferences.ieeeauthorcenter.ieee.org]

 To cite this document: BenchChem. [A Comparative Guide to TRITA and IEEE Publications
in Electrical Engineering]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#trita-publications-vs-ieee-for-electrical-
engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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